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Compound of Interest

Compound Name: 4-Bromo-5-nitroquinoline

Cat. No.: B11760268

Get Quote

Immediate Hazard Assessment & Structural Alerts
As a Senior Application Scientist, I must clarify a critical safety principle: Absence of data is not

evidence of safety.

While 4-Bromo-5-nitroquinoline is a specific intermediate often lacking a dedicated,

comprehensive toxicological dossier compared to its isomer 4-nitroquinoline-1-oxide (4-NQO),

its structural alerts dictate our safety protocol.[1] We must apply the Precautionary Principle

based on its pharmacophore:

The Nitroquinoline Moiety: Nitro-substituted quinolines are well-documented genotoxins.[1]

They are prone to metabolic reduction, forming hydroxylamines that can intercalate into

DNA. You must treat this compound as a suspected mutagen and carcinogen.

Bromine Substitution: The halogen adds lipophilicity, potentially increasing skin permeation

rates compared to the parent nitroquinoline.

Physical State: Typically a fine, electrostatic powder. The primary vector of exposure is

inhalation of airborne particulates during weighing and dermal absorption via contaminated

surfaces.
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GHS Classification (Derived from Structural Analogues):

H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[2]

H315/H319: Causes skin and serious eye irritation.

H341/H351: Suspected of causing genetic defects; Suspected of causing cancer (Class-

based assignment).[1]

The PPE Matrix: Barrier Integrity Systems
Do not rely on generic "lab safety" rules. For this compound, we utilize a Redundant Barrier

System.

Personal Protective Equipment Specifications
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PPE Component Material Specification
Operational Logic (The
"Why")

Primary Hand Protection
Nitrile (0.11 mm / 4 mil

minimum)

Standard protection against

incidental splash.[1]

Secondary Hand Protection Nitrile (Long Cuff)

Double-gloving is mandatory.

Nitro-aromatics can permeate

thin nitrile.[1] The outer glove

takes the contamination; the

inner glove protects the skin

during doffing.

Respiratory Protection
N95 (Minimum) / P100

(Preferred)

If work must occur outside a

fume hood (not

recommended), a fit-tested

P100 is required.[1]

Engineering controls (hood)

are primary.[1]

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient.

[1] Fine powders drift around

side-shields.[1] Goggles seal

the orbital area.

Body Protection Tyvek® Sleeves or Lab Coat

Cotton lab coats are porous.[1]

If handling >500mg, use

disposable Tyvek sleeves to

prevent cuff contamination.

Operational Workflow: From Storage to Synthesis
The following decision tree outlines the critical control points for handling 4-Bromo-5-
nitroquinoline.
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Start: Handling 4-Bromo-5-nitroquinoline

Risk Assessment:
Is quantity > 100mg?

Engineering Control:
Certified Fume Hood

(Face Velocity: 80-100 fpm)

Always

High-Level PPE:
Double Nitrile + Goggles + Tyvek Sleeves

Yes (>100mg)

Standard PPE:
Double Nitrile + Safety Glasses

No (<100mg)

Protocol: Static-Free Weighing
(Use Antistatic Gun/Ionizer)

Solubilization:
Dissolve in DMSO/DCM immediately

Disposal:
Segregate as Halogenated Organic

Post-Experiment

Click to download full resolution via product page

Caption: Decision logic for PPE selection and handling workflow based on quantity and risk.
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Detailed Experimental Protocols
A. Static-Controlled Weighing (The Critical Step)
Risk: 4-Bromo-5-nitroquinoline is often dry and electrostatic.[1] Static charge causes "powder

jumping," leading to unseen contamination of the balance area.

Preparation: Place a disposable balance mat (or identifying paper) inside the fume hood.

Ionization: If available, use an ionizing fan or anti-static gun on the tare vessel before adding

the compound.

Transfer: Use a disposable spatula.[1] Do not reuse spatulas to prevent cross-contamination

of stock bottles.

Containment: Weigh directly into a tared vial with a screw cap. Never weigh onto weighing

paper, as the crease retains static powder.

Decontamination: Immediately wipe the balance area with a tissue wetted with Acetone or

Methanol (solubilizes the organic) followed by soap and water.

B. Solubilization & Reaction Setup
Risk: Exothermic decomposition is rare but possible with nitro compounds.

Solvent Choice: The compound is lipophilic. Dissolve in DMSO, DMF, or Dichloromethane

(DCM).[1]

Addition Order: Add solvent to the solid, not solid to the solvent, to minimize dust generation.

Venting: If heating is required, ensure the system is vented to a scrubber or hood exhaust.

Do not heat nitro-aromatics in a closed system without pressure relief.[1]

Emergency & Disposal Protocols
Spill Management
If a spill occurs (solid powder):
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Evacuate the immediate area if the spill is outside the hood (> 1 gram).

Don PPE: Full goggles, double gloves, N95 respirator.

Wet Wipe: Do not sweep dry dust.[1] Cover the spill with a paper towel dampened with

Acetone (to dissolve) or water (to dampen).[1]

Collect: Scoop up the damp material and place it in a hazardous waste container.

Waste Disposal
This compound contains both a halogen (Bromine) and a Nitro group.[1]

Classification:Halogenated Organic Waste.

Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid waste) or strong bases, as

nitro compounds can form unstable salts or polymerize exothermically.[1]

Labeling: Clearly tag as "Toxic" and "Suspected Mutagen."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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